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Compound of Interest

Compound Name: 3-Oxopentanedioic acid

Cat. No.: B044449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Oxopentanedioic acid, also known as acetonedicarboxylic acid or 3-oxoglutaric acid, is a

dicarboxylic acid and a β-keto acid with the chemical formula C₅H₆O₅. This guide provides a

comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its synthesis and key reactions, and an exploration of its biological significance. Its

role as a versatile building block in organic synthesis, particularly in the construction of

heterocyclic systems and complex natural products, is highlighted. Furthermore, its emerging

relevance as a biomarker for gut dysbiosis is discussed.

Chemical and Physical Properties
3-Oxopentanedioic acid is a white to off-white crystalline powder.[1] It is readily soluble in

water and ethanol but sparingly soluble in ether and ethyl acetate.[2] The presence of two

carboxylic acid groups and a central ketone functionality imparts it with both electrophilic and

nucleophilic characteristics, making it a reactive intermediate for various chemical

transformations.[3]

Table 1: Physical and Chemical Properties of 3-
Oxopentanedioic Acid
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Property Value Reference(s)

CAS Number 542-05-2 [4]

Molecular Formula C₅H₆O₅ [5]

Molecular Weight 146.10 g/mol [5]

Melting Point 133-135 °C (decomposes) [2]

Appearance
White to off-white crystalline

powder
[1]

Solubility

Soluble in water and alcohol;

sparingly soluble in ether and

ethyl acetate

[2]

pKa (25°C) 3.10 [2]

Density 1.2821 g/cm³ (estimate) [2]

Table 2: Spectroscopic Data for 3-Oxopentanedioic Acid
Spectroscopy Wavenumber (cm⁻¹) Interpretation Reference(s)

FTIR 2500-3300 (broad)
O-H stretch

(carboxylic acid)
[3]

1700-1725
C=O stretch

(carboxylic acid)
[3]

~1715 C=O stretch (ketone) [3]

Synthesis and Purification
The most common and industrially viable method for the synthesis of 3-oxopentanedioic acid
is the dehydration and decarboxylation of citric acid using fuming sulfuric acid.

Experimental Protocol: Synthesis of 3-Oxopentanedioic
Acid from Citric Acid
Materials:
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Citric acid (anhydrous, powdered)

Fuming sulfuric acid (20% SO₃)

Ice

Ethyl acetate

5 L round-bottom flask with a mechanical stirrer

Efficient cooling bath (ice-salt mixture)

Filtros plate or Büchner funnel

Procedure:

In a 5 L round-bottom flask equipped with a mechanical stirrer, place 3 kg of fuming sulfuric

acid (20% SO₃).

Cool the flask in an ice-salt bath until the temperature of the acid reaches -5°C.

Begin stirring and gradually add 700 g of finely powdered citric acid. The rate of addition

should be controlled to maintain the reaction temperature below 0°C until half of the citric

acid is added.

For the remainder of the addition, the temperature should not exceed 10°C. This addition

process typically takes 3-4 hours with efficient cooling.

After the addition is complete, continue stirring and allow the reaction mixture to warm

gradually to 25-30°C. Gas evolution (carbon monoxide) will be observed. Maintain this

temperature until gas evolution ceases, which usually takes 2-3 hours.

Cool the reaction mixture back down to 0°C using an ice-salt bath.

Slowly add 2400 g of finely cracked ice to the reaction mixture, ensuring the temperature

does not rise above 10°C during the first third of the ice addition. The temperature can then

be allowed to rise to 25-30°C for the remaining ice addition. This process takes

approximately 2 hours.
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Cool the mixture to 0°C and filter the crystalline product rapidly through a funnel fitted with a

filtros plate, pressing the crystals to remove as much sulfuric acid as possible.

Transfer the crude product to a beaker and wash by stirring with 200-250 mL of ethyl acetate

to form a thick paste.

Filter the purified crystals and suck them dry. Repeat the ethyl acetate wash if a product

completely free of sulfuric acid is required. The yield is typically between 85-90%.

Purification: For further purification, 3-oxopentanedioic acid can be crystallized from ethyl

acetate. It is important to note that the compound decarboxylates in hot water.[3]

Synthesis of 3-Oxopentanedioic Acid
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Caption: Workflow for the synthesis of 3-oxopentanedioic acid.

Key Reactions and Applications in Organic
Synthesis
3-Oxopentanedioic acid and its esters are valuable precursors in several important organic

reactions, leading to the formation of complex cyclic and heterocyclic molecules.

Robinson Tropinone Synthesis
This classic reaction is a biomimetic synthesis that constructs the tropane alkaloid core. It

involves a tandem reaction between a dialdehyde (succinaldehyde), a primary amine

(methylamine), and acetonedicarboxylic acid.[6]
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Experimental Protocol: Robinson Tropinone Synthesis

Materials:

Succindialdehyde

Methylamine

3-Oxopentanedioic acid (or its calcium salt)

Hydrochloric acid

Sodium hydroxide

Apparatus for steam distillation

Procedure:

Prepare a solution of calcium acetonedicarboxylate by mixing 3-oxopentanedioic acid with

a sufficient amount of precipitated calcium carbonate in water.

To this solution, add an aqueous solution of succindialdehyde.

Cool the mixture in an ice-water bath and gradually add an aqueous solution of methylamine.

Allow the reaction to proceed at room temperature for several hours to days.

Acidify the reaction mixture with hydrochloric acid. This will cause the decarboxylation of the

intermediate tropinonedicarboxylic acid to tropinone.

Concentrate the acidic solution under vacuum.

Make the residue alkaline with sodium hydroxide and isolate the tropinone by steam

distillation. The yield of tropinone can be significantly improved by optimizing the reaction

conditions, with reported yields exceeding 90%.[6]
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Caption: Logical flow of the Robinson tropinone synthesis.

Weiss-Cook Reaction
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The Weiss-Cook reaction is a condensation reaction between a 1,2-dicarbonyl compound and

two equivalents of an acetonedicarboxylic acid ester (e.g., dimethyl 1,3-acetonedicarboxylate)

to form a cis-bicyclo[3.3.0]octane-3,7-dione system.[7]

Experimental Protocol: Weiss-Cook Condensation with Dimethyl 1,3-Acetonedicarboxylate and

Glyoxal

Materials:

Dimethyl 1,3-acetonedicarboxylate

Aqueous glyoxal (40%)

Potassium carbonate

Methanol

Water

Procedure:

In a suitable reaction vessel, dissolve potassium carbonate in water.

Add dimethyl 1,3-acetonedicarboxylate to the potassium carbonate solution.

Add methanol to the mixture.

While stirring vigorously, add 40% aqueous glyoxal to the reaction mixture.

Continue stirring at room temperature for several hours, during which a precipitate will form.

Collect the solid product by suction filtration.

Wash the product with water and then with cold methanol.

The resulting product is typically a tetramethyl ester intermediate which can be further

hydrolyzed and decarboxylated to yield the desired cis-bicyclo[3.3.0]octane-3,7-dione.
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Biological Significance
While 3-oxopentanedioic acid is not a central intermediate in major metabolic pathways like

the citric acid cycle, its presence in biological fluids, particularly urine, is of diagnostic

significance.[3] Elevated levels of 3-oxoglutaric acid in urine are often associated with gut

dysbiosis, specifically the overgrowth of certain yeast species like Candida albicans.[8]

It is hypothesized that certain gut microbes produce 3-oxopentanedioic acid as a metabolic

byproduct. This molecule can then be absorbed into the bloodstream and subsequently

excreted in the urine. Therefore, urinary 3-oxoglutaric acid can serve as a non-invasive

biomarker for assessing the health of the gut microbiome.
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Caption: Proposed pathway for the biological significance of 3-oxopentanedioic acid.
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Safety and Handling
3-Oxopentanedioic acid is classified as an irritant, causing skin and serious eye irritation.[2] It

is recommended to handle this compound with appropriate personal protective equipment,

including gloves and safety glasses. It is also sensitive to heat and may explode if heated

under confinement.[2] Store in a cool, dry, and well-ventilated area.

Conclusion
3-Oxopentanedioic acid is a molecule of significant interest to both synthetic chemists and

researchers in the life sciences. Its utility as a precursor for complex molecular architectures is

well-established through classic reactions like the Robinson tropinone synthesis and the Weiss-

Cook reaction. Furthermore, its emerging role as a biomarker for gut health opens up new

avenues for non-invasive diagnostics. This guide has provided a detailed overview of its

properties, synthesis, and applications, serving as a valuable resource for professionals in

research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-Oxopentanedioic Acid
(CAS 542-05-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044449#3-oxopentanedioic-acid-cas-number-542-05-
2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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